Cas no 6967-82-4 (2-Bromo-5-methylbenzoic acid)
2-Bromo-5-methylbenzoic acid is a brominated aromatic carboxylic acid with the molecular formula C₈H₇BrO₂. This compound features a bromine substituent at the 2-position and a methyl group at the 5-position relative to the carboxylic acid functionality, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceuticals, agrochemicals, and material science, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The presence of both electron-withdrawing (bromo) and electron-donating (methyl) groups offers tunable reactivity for selective functionalization. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to potential irritant properties.
2-Bromo-5-methylbenzoic acid structure
Product Name:2-Bromo-5-methylbenzoic acid
CAS No:6967-82-4
MF:C8H7BrO2
MW:215.043981790543
MDL:MFCD00079722
CID:519365
PubChem ID:228080
Update Time:2025-06-07
2-Bromo-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-methylbenzoic acid
- m-Toluicacid, 6-bromo- (6CI,7CI,8CI)
- NSC 20686
- Benzoic acid, 2-bromo-5-methyl-
- 1-(3-AMINO-4-METHYLPHENYL)ETHANONE
- 6-Bromo-m-toluic Acid
- 2-Bromo-5-Methyl-Benzoic Acid
- 2-Bromo-5-methyl benzoic acid
- 4-Bromo-3-carboxytoluene
- ZXMISUUIYPFORW-UHFFFAOYSA-N
- NSC20686
- PubChem2166
- KSC357Q9R
- 2-bromanyl-5-methyl-benzoic acid
- WT1923
- CL8030
- SBB064480
- FC1074
- 2-Bromo-5-methylbenzoic aci
- DTXSID90281184
- 2-(PROPYLTHIO)PYRIDINE-3-CARBONYLCHLORIDE
- FT-0611492
- Z1269210419
- B4145
- EN300-109863
- AC-3916
- MFCD00079722
- SCHEMBL500361
- A836600
- A1-00235
- NSC-20686
- PS-7951
- 6967-82-4
- AKOS000298677
- CS-W014909
- AM20060892
- A9215
- 2-Bromo-5-methylbenzoic acid, 97%
- J-508399
- SY017020
- DB-010971
- DTXCID90232338
-
- MDL： MFCD00079722
- Inchi： 1S/C8H7BrO2/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
- InChI Key： ZXMISUUIYPFORW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C)=CC=1C(=O)O
Computed Properties
- Exact Mass: 213.96300
- Monoisotopic Mass: 213.96294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3
Experimental Properties
- Melting Point: 136.0 to 140.0 deg-C
- Flash Point: 142.3℃
- PSA: 37.30000
- LogP: 2.45570
2-Bromo-5-methylbenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
2-Bromo-5-methylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Bromo-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123865-1g |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 98% | 1g |
¥29.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123865-25g |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 98% | 25g |
¥260.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B123865-5g |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 98% | 5g |
¥65.90 | 2023-09-04 | |
| TRC | B697015-100mg |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 100mg |
$ 52.00 | 2023-09-08 | ||
| TRC | B697015-250mg |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 250mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B697015-500mg |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 500mg |
$ 75.00 | 2023-09-08 | ||
| TRC | B697015-1g |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 1g |
$ 75.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4145-5g |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 98.0%(GC&T) | 5g |
￥150.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4145-25g |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 98.0%(GC&T) | 25g |
￥590.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B583A-100g |
2-Bromo-5-methylbenzoic acid |
6967-82-4 | 98% | 100g |
￥1027.0 | 2022-05-30 |
2-Bromo-5-methylbenzoic acid Related Literature
-
1. NotesM. S. Gibson,John McLean,A. H. Clark,C. A. Coulson,B. J. McDonald,J. B. Fardon,W. V. Farrar,R. N. Haszeldine,F. Smith,G. S. Mill,R. Campbell,P. L. Robinson,Emrys R. H. Jones,Frederick G. Mann,D. H. R. Barton,W. Carruthers,K. H. Overton,J. L. Barclay,A. J. Cleaver,A. B. Foster,W. G. Overend,Usha Rakshit,K. C. Bhattacharyya,J. C. Bardhan,Helena Bradbury,F. J. Smith,Patricia J. Earle,Muriel L. Tomlinson,Rita A. Gregory,J. W. Barton,J. F. W. McOmie,B. J. P. Alles,A. Kandiah,M. U. S. Sultanbawa J. Chem. Soc. 1956 776
6967-82-4 (2-Bromo-5-methylbenzoic acid) Related Products
- 586-35-6(2-Bromoterephthalic acid)
- 610-71-9(2,5-Dibromobenzoic acid)
- 7697-27-0(2-Bromo-4-methylbenzoic acid)
- 25638-04-4(Benzoic acid, bromo-)
- 88-65-3(2-Bromobenzoic acid)
- 16887-76-6(Benzoic acid, 2-bromo-,ion(1-))
- 53663-39-1(2-Bromo-3-methylbenzoic acid)
- 13731-82-3(2,5-Dibromoterephthalic acid)
- 6939-93-1(4-Bromoisophthalic acid)
- 611-00-7(2,4-Dibromobenzoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk